![molecular formula C17H11F2N3O2S B10972592 2-[1-(2,4-difluorophenoxy)ethyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one](/img/structure/B10972592.png)
2-[1-(2,4-difluorophenoxy)ethyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
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Overview
Description
2-[1-(2,4-difluorophenoxy)ethyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one: is a heterocyclic compound with a complex structure. It contains fused rings, including a thiadiazole and a quinazolinone moiety. Let’s break down its features:
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Thiadiazole Ring: : The thiadiazole ring (5H-[1,3,4]thiadiazolo) contributes to the compound’s unique properties. Thiadiazoles are known for their diverse biological activities and are often used in drug design.
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Quinazolinone Ring: : The quinazolinone ring (quinazolin-5-one) is another important component. Quinazolinones have been explored for their potential as anticancer, antiviral, and anti-inflammatory agents.
Preparation Methods
The synthesis of this compound involves several steps, including cycloaddition, reduction, and deamination reactions. A one-pot method has been developed to efficiently produce 2-substituted-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one derivatives . Industrial production methods may vary, but the key steps remain consistent.
Chemical Reactions Analysis
Reactions: The compound can undergo various reactions, such as oxidation, reduction, and substitution.
Common Reagents and Conditions: Specific reagents and conditions depend on the desired modifications. For example
Major Products: The products formed from these reactions will include derivatives of the original compound, with substitutions or functional group changes.
Scientific Research Applications
Chemistry: Researchers explore its reactivity, stability, and potential as a building block for novel compounds.
Biology: Investigate its interactions with biological macromolecules (enzymes, receptors) and its impact on cellular processes.
Medicine: Assess its pharmacological properties, including potential as a drug candidate.
Industry: Explore applications in materials science, such as organic electronics or catalysts.
Mechanism of Action
- The compound likely interacts with specific molecular targets (e.g., enzymes, receptors) to exert its effects.
- Pathways involved may include signal transduction, metabolic pathways, or gene expression regulation.
Comparison with Similar Compounds
Uniqueness: Highlight its distinctive features compared to other related compounds.
Similar Compounds: Explore other thiadiazoles, quinazolinones, or structurally related molecules.
Properties
Molecular Formula |
C17H11F2N3O2S |
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Molecular Weight |
359.4 g/mol |
IUPAC Name |
2-[1-(2,4-difluorophenoxy)ethyl]-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one |
InChI |
InChI=1S/C17H11F2N3O2S/c1-9(24-14-7-6-10(18)8-12(14)19)15-21-22-16(23)11-4-2-3-5-13(11)20-17(22)25-15/h2-9H,1H3 |
InChI Key |
MERDECUEDUTQDX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=NN2C(=O)C3=CC=CC=C3N=C2S1)OC4=C(C=C(C=C4)F)F |
Origin of Product |
United States |
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